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Compound of Interest

Compound Name: Hexafluoroethane

Cat. No.: B1207929 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

Hexafluoroethane is a colorless, odorless, non-flammable gas that is relatively inert.[1] While

it is nontoxic, it poses a significant asphyxiation risk by displacing oxygen, and contact with the

liquefied gas can cause severe frostbite.[2][3] Adherence to strict safety protocols is paramount

to ensure the well-being of laboratory personnel and the integrity of research. This guide

provides detailed procedural information for the safe handling, use, and disposal of

Hexafluoroethane in a laboratory setting.

Hazard Identification and Risk Assessment
Before handling Hexafluoroethane, a thorough risk assessment must be conducted. The

primary hazards are:

Asphyxiation: High concentrations can lead to dizziness, nausea, and suffocation without

warning.[3] Oxygen levels should be monitored and maintained at a minimum of 19.5% by

volume.[4]

Frostbite: Direct contact with the liquid or rapidly expanding gas can cause severe skin burns

and eye damage.[3][5]

High-Pressure Gas: Cylinders contain gas under pressure and may explode if heated.[6][7]
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Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Hexafluoroethane. All PPE should be

inspected for damage before each use.

PPE Category Specification Rationale

Eye and Face Protection

Safety glasses with side

shields or tightly fitting safety

goggles.[2][7] A face shield is

recommended when

connecting or disconnecting

cylinders.[8]

Protects against splashes of

liquefied gas and high-

pressure gas release.

Skin Protection

Insulated or cryogenic gloves

(e.g., neoprene) when

handling cylinders or lines

containing liquefied gas.[3][4]

A lab coat or coveralls should

be worn.[8]

Prevents frostbite from contact

with the cold gas or liquid.[4]

Respiratory Protection

Generally not required in well-

ventilated areas.[6][7]

However, a self-contained

breathing apparatus (SCBA)

must be available for

emergency situations, such as

a significant leak.[3]

Protects against asphyxiation

in the event of a large,

uncontrolled release.

Footwear
Closed-toe shoes, preferably

safety footwear.[6]

Protects feet from falling

objects (e.g., cylinders) and

potential cold exposure from

leaks.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for the safe use of Hexafluoroethane in a laboratory

environment.
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1. Preparation and Area Setup:

Ventilation: Ensure the work area is well-ventilated.[2] Use of a fume hood or an area with

local exhaust ventilation is strongly recommended.[4]

Oxygen Monitoring: An oxygen detector should be in place and active, especially in enclosed

spaces.[6][7]

Cylinder Security: Secure the Hexafluoroethane cylinder in an upright position using a

cylinder stand or wall bracket.[3][9]

Leak Detection: Have a leak detection solution (e.g., soapy water) or an appropriate

electronic leak detector readily available.

2. Cylinder Connection and System Purging:

Regulator and Tubing: Use a regulator and tubing materials compatible with

Hexafluoroethane. Systems under pressure should be regularly checked for leaks.[6]

Connection: Before connecting the regulator, ensure the cylinder valve is closed and the

regulator is in the closed (pressure-adjusting knob turned counter-clockwise) position.

System Purge: The system should be purged with an inert gas (e.g., nitrogen) to remove any

air or moisture.

3. Gas Dispensing:

Open Valves Slowly: Slowly open the main cylinder valve, followed by adjusting the regulator

to the desired delivery pressure.[3]

Monitor for Leaks: After pressurizing the system, check all connections for leaks.

Flow Control: Use a mass flow controller or a needle valve for precise control of the gas flow

into your experimental setup.

4. Post-Experiment Shutdown:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.chemicalbook.com/msds/hexafluoroethane.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0989.pdf
https://produkte.linde-gas.at/sdb_konform/R116_10021707EN.pdf
https://msdsdigital.com/system/files/Substance.pdf
https://www.benchchem.com/product/b1207929?utm_src=pdf-body
https://apps.mnc.umn.edu/pub/msds/hexafluoroethane.pdf
https://www.jsmrchem.com/news/handling-and-storage-of-hexafluoroethane-85137939.html
https://www.benchchem.com/product/b1207929?utm_src=pdf-body
https://produkte.linde-gas.at/sdb_konform/R116_10021707EN.pdf
https://apps.mnc.umn.edu/pub/msds/hexafluoroethane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Close Valves: Close the main cylinder valve first, then allow the gas remaining in the lines to

be consumed or safely vented.

Regulator Release: Turn the regulator's pressure-adjusting knob counter-clockwise to

release the pressure.

System Purge: Purge the system with an inert gas to remove any residual

Hexafluoroethane.

5. Emergency Procedures:

Leak: In case of a leak, evacuate the area immediately.[4] If it is safe to do so, close the

cylinder valve. Ventilate the area thoroughly before re-entry.[4]

Skin/Eye Contact: For frostbite, immediately flush the affected area with lukewarm water (not

exceeding 105°F or 41°C).[3] Do not rub the affected area.[5] Seek immediate medical

attention.[2]

Inhalation: If someone has inhaled a high concentration of Hexafluoroethane, move them to

fresh air immediately.[2] If breathing is difficult or has stopped, provide artificial respiration

(do not use mouth-to-mouth resuscitation) and seek immediate medical attention.[2]

Disposal Plan
Do Not Vent: Do not dispose of unused Hexafluoroethane by releasing it into the

atmosphere.[2][5]

Return to Supplier: The primary method of disposal is to return the cylinder and any residual

gas to the supplier.[3]

Contaminated Materials: Any materials contaminated with Hexafluoroethane should be

handled according to your institution's hazardous waste guidelines.

Visualizing the Workflow: Safe Handling of
Hexafluoroethane
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The following diagram illustrates the logical steps for safely handling Hexafluoroethane in a

laboratory setting, from initial preparation to final disposal.

1. Preparation

Wear Appropriate PPE

Mandatory

Area Setup:
- Well-ventilated area

- Secure cylinder
- Oxygen monitor active

2. Cylinder Connection

Leak Check Connections

3. Gas Dispensing

If No Leaks

Emergency Procedures

Leak Detected

Monitor System & Area

4. Shutdown

Leak/Spill

Close Cylinder Valve First

Purge System

5. Disposal

Return Cylinder to Supplier

Evacuate & Ventilate Provide First Aid
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Click to download full resolution via product page

Caption: Workflow for Safe Hexafluoroethane Handling.

Physical and Chemical Properties
Property Value

Chemical Formula C₂F₆[6]

Molar Mass 138.02 g/mol [7]

Boiling Point -78.2 °C[2]

Melting Point -100.0 °C[2]

Vapor Pressure 3000 kPa[7]

Odor Odorless[2][3]

Appearance Colorless gas[2][3]

Flammability Non-flammable[2][3]

This guide is intended to provide essential information for the safe handling of

Hexafluoroethane. Always consult your institution's specific safety protocols and the Safety

Data Sheet (SDS) provided by the manufacturer before beginning any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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